92-82-0

Phenazine

In Stock

• CAS RN:
• 92-82-0

• Formula:
• C12H8N2

• InChI:
• InChI=1S/C12H8N2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H

• InChIKey:
• PCNDJXKNXGMECE-UHFFFAOYSA-N

• Phenazine is an azaarene that is anthracene in which the carbon atoms at positions 9 and 10 are replaced by nitrogen atoms. It is a mancude organic heterotricyclic parent, a heteranthrene, a polycyclic heteroarene, a member of phenazines and an azaarene.

(S)-1,2,3,4-Tetrahydroquinoline-2-carboxylic acid methyl ester

In Stock

• CAS RN:
• 63492-82-0

• Formula:
• C11H13NO2

• InChI:
• InChI=1S/C11H13NO2/c1-14-11(13)10-7-6-8-4-2-3-5-9(8)12-10/h2-5,10,12H,6-7H2,1H3/t10-/m0/s1

• InChIKey:
• ACEPYLDNGYGKDY-JTQLQIEISA-N

• (S)-1,2,3,4-Tetrahydroquinoline-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

2-(4-Methylphenyl)butanoic acid

Usually In Stock

• CAS RN:
• 68692-82-0

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-3-10(11(12)13)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3,(H,12,13)

• InChIKey:
• RTJXQMWCVNVYIW-UHFFFAOYSA-N

• 2-(4-Methylphenyl)butanoic acid is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.

1-[(2-Phenyl-2H-1,2,3-triazol-4-yl)methyl]piperazine

• CAS RN:
• 89292-82-0

• Formula:
• C13H17N5

• InChI:
• InChI=1S/C13H17N5/c1-2-4-13(5-3-1)18-15-10-12(16-18)11-17-8-6-14-7-9-17/h1-5,10,14H,6-9,11H2

• InChIKey:
• YNUVESMDZNGJDF-UHFFFAOYSA-N

• 1-[(2-Phenyl-2H-1,2,3-triazol-4-yl)methyl]piperazine is a useful research compound. Its molecular formula is C13H17N5 and its molecular weight is 243.31 g/mol. The purity is usually 95%.

CARBANILIC ACID, m-HYDROXY-, METHYL ESTER, tert-BUTYLCARBAMATE (ester)

• CAS RN:
• 13792-82-0

• Formula:
• C13H18N2O4

• InChI:
• InChI=1S/C13H18N2O4/c1-13(2,3)15-12(17)19-10-7-5-6-9(8-10)14-11(16)18-4/h5-8H,1-4H3,(H,14,16)(H,15,17)

• InChIKey:
• DOFXTEXQUDDDRF-UHFFFAOYSA-N

• CARBANILIC ACID, m-HYDROXY-, METHYL ESTER, tert-BUTYLCARBAMATE (ester), also known as CARBANILIC ACID, m-HYDROXY-, METHYL ESTER, tert-BUTYLCARBAMATE (ester), is a useful research compound. Its molecular formula is C13H18N2O4 and its molecular weight is 266.29 g/mol. The purity is usually 95%.

Ethyl 6-(2,5-dimethylphenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898792-82-0

• Formula:
• C16H22O3

• InChI:
• InChI=1S/C16H22O3/c1-4-19-16(18)8-6-5-7-15(17)14-11-12(2)9-10-13(14)3/h9-11H,4-8H2,1-3H3

• InChIKey:
• SYRSVRIKVLLBBX-UHFFFAOYSA-N

• Ethyl 6-(2,5-dimethylphenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.

4-{1H-pyrrolo[2,3-b]pyridin-3-yl}piperidine

In Stock

• CAS RN:
• 149692-82-0

• Formula:
• C12H15N3

• InChI:
• InChI=1S/C12H15N3/c1-2-10-11(8-15-12(10)14-5-1)9-3-6-13-7-4-9/h1-2,5,8-9,13H,3-4,6-7H2,(H,14,15)

• InChIKey:
• OUNKWLVIJBPPIF-UHFFFAOYSA-N

• 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}piperidine is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.

1-(2-Hydroxyphenyl)piperazin-4-methylsulfonamide

In Stock

• CAS RN:
• 1221792-82-0

• Formula:
• C11H16N2O3S

• InChI:
• InChI=1S/C11H16N2O3S/c1-17(15,16)13-8-6-12(7-9-13)10-4-2-3-5-11(10)14/h2-5,14H,6-9H2,1H3

• InChIKey:
• BJVGQDNUYBTDNJ-UHFFFAOYSA-N

• 1-(2-Hydroxyphenyl)piperazin-4-methylsulfonamide is a useful research compound. Its molecular formula is C11H16N2O3S and its molecular weight is 256.32 g/mol. The purity is usually 95%.

2-methyl-N-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797292-82-0

• Formula:
• C17H20N4O

• InChI:
• InChI=1S/C17H20N4O/c1-13-6-2-3-7-15(13)16(22)19-12-14-8-9-18-17(20-14)21-10-4-5-11-21/h2-3,6-9H,4-5,10-12H2,1H3,(H,19,22)

• InChIKey:
• JJTRHKNANVUQHL-UHFFFAOYSA-N

• 2-methyl-N-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H20N4O and its molecular weight is 296.374. The purity is usually 95%.

(2-Fluorophenyl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797892-82-0

• Formula:
• C13H11FN2O2S

• InChI:
• InChI=1S/C13H11FN2O2S/c14-11-4-2-1-3-10(11)12(17)16-7-9(8-16)18-13-15-5-6-19-13/h1-6,9H,7-8H2

• InChIKey:
• JFXBSDFOCBFVRC-UHFFFAOYSA-N

• (2-Fluorophenyl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C13H11FN2O2S and its molecular weight is 278.3. The purity is usually 95%.